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Compound of Interest

Compound Name: H-His-NH2.2HCI

Cat. No.: B613043

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance on the proper handling,
personal protective equipment (PPE), and disposal of H-His-NH2.2HCI (L-Histidinamide
dihydrochloride). Adherence to these protocols is critical to mitigate risks and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

Based on the potential for skin, eye, and respiratory irritation, the following personal protective
equipment is mandatory when handling H-His-NH2.2HCI.

PPE Category Recommended Equipment

] Chemical safety goggles or a face shield where
Eye and Face Protection o ]
splashing is a risk.

) ] Chemical-resistant gloves (e.qg., nitrile rubber), a
Skin Protection
lab coat, and full-length pants.

In case of insufficient ventilation or when
Respiratory Protection handling large quantities, a NIOSH-approved

respirator may be necessary.

) Disposable nitrile gloves are recommended.
Hand Protection ) ) ] )
Change gloves immediately if contaminated.
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Experimental Workflow and Safety Procedures

The following diagram outlines the standard operating procedure for safely handling H-His-
NH2.2HCI from reception to disposal. Following these steps systematically will minimize

exposure and contamination.
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Workflow for Safe Handling of H-His-NH2.2HCI
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Caption: Standard operating procedure for H-His-NH2.2HCI.
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Detailed Protocols

Receiving and Storage: Upon receipt, inspect the container for any damage or leaks. Store H-
His-NH2.2HCI in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents. Keep the container tightly closed.

Handling and Preparation: Always handle H-His-NH2.2HCI in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation of dust or aerosols. Avoid direct contact
with skin and eyes by wearing the recommended PPE. When preparing solutions, slowly add
the solid to the solvent to prevent splashing.

In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek
immediate medical attention.

Spill Management: In the event of a spill, evacuate the area. Wearing appropriate PPE, cover
the spill with an inert absorbent material. Collect the material into a suitable container for
disposal. Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan: Dispose of H-His-NH2.2HCI and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains or waterways. Unused material should be disposed of as hazardous waste.
Contaminated labware and PPE should also be disposed of as hazardous waste.

 To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
H-His-NH2.2HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613043#personal-protective-equipment-for-handling-
h-his-nh2-2hcl]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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